Cas no 61671-42-9 (Benzene, 1-(cyclohexylthio)-4-fluoro-)

• Product Name: Benzene, 1-(cyclohexylthio)-4-fluoro-
• CAS No: 61671-42-9
• MF: C₁₂H₁₅FS
• MW: 210.310905694962
• CID: 470642
• PubChem ID: 12261861
• Update Time: 2025-04-19

Benzene, 1-(cyclohexylthio)-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(cyclohexylthio)-4-fluoro-
• 1-cyclohexylsulfanyl-4-fluorobenzene
• 61671-42-9
• SCHEMBL23295260
• DTXSID90482932

• Inchi： 1S/C12H15FS/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h6-9,11H,1-5H2
• InChI Key： DZJPRYLLWTVMRF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)C1CCCCC1

Computed Properties

• Exact Mass: 210.08795
• Monoisotopic Mass: 210.08784981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0